3-(benzenesulfonamido)-N-(2,5-dimethylphenyl)propanamide

• IUPAC Name: 3-(benzenesulfonamido)-N-(2,5-dimethylphenyl)propanamide
• InChI: InChI=1S/C17H20N2O3S/c1-13-8-9-14(2)16(12-13)19-17(20)10-11-18-23(21,22)15-6-4-3-5-7-15/h3-9,12,18H,10-11H2,1-2H3,(H,19,20)
• InChI Key: OOFDPSFLXDFHMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

3-(Benzenesulfonamido)-N-(2,5-dimethylphenyl)propanamide is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly referred to as BDP or Benzenesulfonamide. This compound has been the subject of several scientific studies due to its potential applications in various fields such as medicine, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Characterization

• Antibacterial and α-Glucosidase Inhibition : A study synthesized new derivatives of N-(2,3-dimethylphenyl)benzenesulfonamide, showing moderate to high antibacterial activity against both Gram-positive and Gram-negative strains. Some compounds exhibited significant inhibition of the α-glucosidase enzyme, suggesting potential applications in managing diabetes through enzyme inhibition (Abbasi et al., 2016).

• Antitumor Activity : Novel benzenesulfonamide derivatives were synthesized and evaluated for their in vitro antitumor activity. Certain chlorinated compounds showed excellent activity against HepG2 and MCF-7 cell lines, indicating potential applications in cancer treatment (Fahim & Shalaby, 2019).

Biological Evaluation and Potential Therapeutic Applications

• Carbonic Anhydrase IX Inhibitors : A series of ureido benzenesulfonamides incorporating 1,3,5-triazine moieties were investigated as inhibitors of human carbonic anhydrase isoforms, relevant to diseases such as glaucoma, epilepsy, obesity, and cancer. The compounds were potent inhibitors of the hCA IX isoform, a validated target for anticancer agents, showing potential for further medicinal studies (Lolak et al., 2019).

• Antioxidant and Enzyme Inhibition : Benzenesulfonamides incorporating 1,3,5-triazine moieties were assessed for antioxidant properties and enzyme inhibition (acetylcholinesterase, butyrylcholinesterase, and tyrosinase), associated with diseases like Alzheimer's, Parkinson's, and pigmentation disorders. Some compounds exhibited moderate antioxidant activity and significant enzyme inhibition, suggesting therapeutic potential in managing these diseases (Lolak et al., 2020).

• Photodynamic Therapy for Cancer : New zinc phthalocyanine derivatives substituted with benzenesulfonamide groups showed high singlet oxygen quantum yield, indicating potential as Type II photosensitizers for cancer treatment in photodynamic therapy due to their good fluorescence properties and photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).